Cas no 4277-32-1 (1,2-Cyclooctanediol)
1,2-Cyclooctanediol structure
Product Name:1,2-Cyclooctanediol
CAS No:4277-32-1
MF:C8H16O2
MW:144.211442947388
CID:1517228
PubChem ID:545297
Update Time:2025-04-21
1,2-Cyclooctanediol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclooctanediol
- (1R,2R)-Cyclooctane-1,2-diol
- EINECS 255-885-8
- 4277-32-1
- trans-Cyclooctane-1,2-diol
- DTXSID90962562
- AKOS006228855
- 42565-22-0
- cyclooctane-1,2-diol
- SCHEMBL371487
-
- Inchi: 1S/C8H16O2/c9-7-5-3-1-2-4-6-8(7)10/h7-10H,1-6H2
- InChI Key: HUSOFJYAGDTKSK-UHFFFAOYSA-N
- SMILES: OC1CCCCCCC1O
Computed Properties
- Exact Mass: 144.11508
- Monoisotopic Mass: 144.115029749 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 81.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 144.21
- XLogP3: 1.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,2-Cyclooctanediol Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent